Cas no 681279-55-0 (2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• CAS No: 681279-55-0
• MF: C₂₆H₂₆N₂OS
• MW: 414.562445163727
• CID: 5996636
• PubChem ID: 4152827
• Update Time: 2025-08-02

2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• 2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)-N-(p-tolyl)acetamide
• Acetamide, 2-[[1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl]thio]-N-(4-methylphenyl)-
• 2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• AKOS024582563
• 681279-55-0
• 2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanyl-N-(4-methylphenyl)acetamide
• Oprea1_151995
• F0545-0701

• Inchi： 1S/C26H26N2OS/c1-18-9-12-22(13-10-18)27-26(29)17-30-25-16-28(24-7-5-4-6-23(24)25)15-21-14-19(2)8-11-20(21)3/h4-14,16H,15,17H2,1-3H3,(H,27,29)
• InChI Key： CVVARMCRJADYHS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1C2=C(N(CC3=CC(C)=CC=C3C)C=1)C=CC=C2

Computed Properties

• Exact Mass: 414.17658463g/mol
• Monoisotopic Mass: 414.17658463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 59.3Ų

Additional information on 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide

Comprehensive Overview of 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide (CAS No. 681279-55-0)

The compound 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide (CAS No. 681279-55-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the indole core and sulfanyl linkage, make it a subject of interest for scientists exploring novel therapeutic agents. The presence of methylphenyl groups further enhances its potential applications in drug design and development.

In recent years, the demand for indole derivatives has surged due to their versatile biological activities. Researchers are particularly intrigued by the sulfanyl-acetamide moiety in this compound, which is often associated with anti-inflammatory and antimicrobial properties. This aligns with current trends in drug discovery, where small-molecule inhibitors are being developed to target specific pathways in diseases like cancer and autoimmune disorders. The compound's CAS No. 681279-55-0 serves as a critical identifier in databases, facilitating its study across academic and industrial labs.

From a synthetic chemistry perspective, the 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl) segment offers a fascinating case for structure-activity relationship (SAR) studies. Modifications to the methylphenyl or indole components could yield derivatives with enhanced bioavailability or selectivity. Such innovations are highly relevant to the growing field of precision medicine, where tailored therapies are designed for individual patient needs.

The compound's potential extends beyond pharmaceuticals. In material science, its aromatic and heterocyclic structure could contribute to the development of organic semiconductors or fluorescent probes. This versatility makes CAS No. 681279-55-0 a valuable candidate for interdisciplinary research. Additionally, its stability under various conditions is a topic of interest for formulation scientists working on drug delivery systems.

Environmental and green chemistry considerations are also pivotal in modern research. The synthesis of 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide may involve catalytic methods to minimize waste and energy consumption. This aligns with global efforts to adopt sustainable practices in chemical manufacturing, a hot topic among industry professionals and policymakers alike.

For researchers and pharmaceutical developers, understanding the physicochemical properties of this compound is essential. Parameters such as solubility, melting point, and logP values are critical for optimizing its performance in biological systems. Advanced techniques like X-ray crystallography and NMR spectroscopy are often employed to elucidate its molecular conformation, providing insights for further modifications.

In conclusion, 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-methylphenyl)acetamide (CAS No. 681279-55-0) represents a promising avenue for scientific exploration. Its multifaceted applications in drug development, material science, and sustainable chemistry underscore its relevance in contemporary research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges.